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Compound of Interest

Compound Name: Ticagrelor impurity 2-d7

Cat. No.: B15145045 Get Quote

An In-depth Technical Guide on the Properties and Applications of Ticagrelor Stable Isotope-

Labeled Standards

Introduction
Ticagrelor is a direct-acting, reversible P2Y12 receptor antagonist used to prevent thrombotic

events in patients with acute coronary syndrome.[1][2][3] Accurate quantification of Ticagrelor

and its primary active metabolite, AR-C124910XX (also known as M8), in biological matrices is

crucial for pharmacokinetic, pharmacodynamic, and therapeutic drug monitoring studies.[4][5]

[6] Stable isotope-labeled (SIL) internal standards are the gold standard for quantitative

bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), as they

exhibit nearly identical chemical and physical properties to the analyte, allowing for precise

correction of matrix effects and variations in sample processing and instrument response.[7][8]

[9][10]

This guide provides a comprehensive overview of the properties of Ticagrelor-d7 and its

metabolite standard, AR-C124910XX-d7, detailing their physicochemical characteristics,

application in validated bioanalytical methods, and relevant metabolic pathways.

Physicochemical Properties of Ticagrelor and its SIL
Standards
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The most commonly utilized stable isotope-labeled internal standard for Ticagrelor is the

heptadeuterated analog, Ticagrelor-d7.[11][12] Similarly, a deuterated version of the active

metabolite AR-C124910XX is used for its quantification.[4] The key properties are summarized

below.

Table 1: Physicochemical Properties of Ticagrelor and Ticagrelor-d7

Property Ticagrelor Ticagrelor-d7

Chemical Formula C₂₃H₂₈F₂N₆O₄S[3] C₂₃H₂₁D₇F₂N₆O₄S[13][14]

Molecular Weight 522.6 g/mol [3] 529.61 g/mol [13][15]

CAS Number 274693-27-5[15] 1265911-55-4[13][14]

Appearance Crystalline powder[3] Solid

Isotopic Purity N/A
≥99% deuterated forms (d₁-d₇)

[14], >95% enrichment[15]

Solubility Water: ~10 µg/mL[3]
DMF: 25 mg/mL; DMSO: 20

mg/mL; Ethanol: 15 mg/mL[14]

Storage Stability
Stable under recommended

conditions[3]
≥ 4 years at -20°C[14]

Table 2: Physicochemical Properties of AR-C124910XX and its SIL Standard
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Property AR-C124910XX (M8) AR-C124910XX-d7

Chemical Formula C₂₁H₂₄F₂N₆O₃S[16] C₂₁H₁₇D₇F₂N₆O₃S

Molecular Weight 478.5 g/mol [16] ~485.6 g/mol

CAS Number 220347-05-7[16][17]
Not specified, but used in

methods[4]

Description
Active metabolite of

Ticagrelor[17][18][19]

Deuterium labeled AR-

C124910XX[20]

Function

Contributes significantly to the

antiplatelet effect of

Ticagrelor[6]

Internal standard for

quantitative analysis[4][20]

Application in Quantitative Bioanalysis
Ticagrelor-d7 and AR-C124910XX-d7 are primarily used as internal standards (IS) for the

accurate quantification of Ticagrelor and its active metabolite in biological samples, most

commonly human plasma, by LC-MS/MS.[4][12] The use of a SIL-IS is the preferred approach

as it co-elutes with the analyte and experiences similar ionization effects, thereby

compensating for potential analytical variability.[7][21]

Experimental Workflow for Plasma Quantification
A typical bioanalytical workflow involves sample preparation, chromatographic separation, and

mass spectrometric detection.
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Sample Preparation

LC-MS/MS Analysis

Plasma Sample (e.g., 150 µL)

Spike with Internal Standards
(Ticagrelor-d7 & AR-C124910XX-d7)

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Collect Supernatant

Inject into LC-MS/MS

Chromatographic Separation
(e.g., C18 Column)

Mass Spectrometry Detection
(ESI in Negative or Positive Mode)

Multiple Reaction Monitoring (MRM)

Quantification
(Analyte/IS Peak Area Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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